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Compound of Interest

Compound Name: Red 7

Cat. No.: B1170729 Get Quote

This guide provides a comprehensive overview of Lithol Rubine BK (C.I. Pigment Red 57:1), a

synthetic azo dye, with a focus on its historical and current applications within a scientific

context. While primarily known for its industrial use in pigments, plastics, and printing inks,

Lithol Rubine BK has been the subject of scientific investigation, particularly in the fields of

toxicology and analytical chemistry. This document serves as a technical resource for

researchers, scientists, and drug development professionals who may encounter this

compound.

Chemical and Physical Properties
Lithol Rubine BK is a reddish synthetic azo dye, typically supplied as a calcium salt.[1][2] It

appears as a red powder and produces a magenta color when printed.[1][2] Its chemical

formula is C18H12CaN2O6S, with a molar mass of 424.44 g/mol .[1] The dye is sparingly

soluble in hot water and insoluble in cold water and ethanol.[1][2] When dissolved in

dimethylformamide, its absorption maximum is approximately 442 nm.[1][2]
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Property Value

IUPAC Name

Calcium (4Z)-4-[(4-methyl-2-

sulfonatophenyl)hydrazono]-3-oxo-2-

naphthalenecarboxylate

Other Names
Pigment Red 57:1, D&C Red No. 7, C.I.

15850:1, E180

CAS Number 5281-04-9

Chemical Formula C18H12CaN2O6S

Molar Mass 424.44 g/mol

Appearance Red powder

Solubility
Slightly soluble in hot water; Insoluble in cold

water and ethanol

Absorption Max (in DMF) ~442 nm

Historical Applications in Toxicology and Safety
Assessment
The primary scientific application of Lithol Rubine BK has been in toxicological studies to

assess its safety for use in consumer products, cosmetics, and as a food additive (E180) for

coloring cheese rinds.[1][3] These studies have been crucial for regulatory bodies like the U.S.

Food and Drug Administration (FDA).[4]

A number of studies have been conducted to determine the potential health effects of Lithol

Rubine BK. The following table summarizes key quantitative data from these toxicological

assessments.
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Study Type Species Dosing Key Findings

Acute Oral Toxicity Rat -
Low acute oral

toxicity.

Repeated Oral

Administration
Rat

1 g/kg bw/day for 30

days

Slightly reduced

growth, increased

kidney weight, and

microscopic kidney

damage (reversible).

Reproductive and

Developmental

Toxicity

Rat

5, 16, or 50 mg/kg

bw/day on days 6-15

of pregnancy

No adverse maternal

effects or effects on

embryo resorptions,

foetal weight and

viability, litter size, or

incidence of foetal

malformations.

Three-Generation

Oral Study
Rat -

Decreased fertility in

the second

generation.

Dermal

Carcinogenicity
Mouse

1% aqueous

suspension twice a

week for 18 months

No evidence of

carcinogenicity.

Skin Sensitization Human

50% mixture in talc

(21-day covered patch

test)

Minimal irritant effect;

failed to induce skin

sensitization.

Allergic Reaction

(Case Study)
Human

Lipstick containing

Lithol Rubine BCA

Allergic pigmented lip

dermatitis.

Mutagenicity (Ames

test)

Salmonella

typhimurium
-

No mutagenic activity

detected with pure

samples.

The following is a representative experimental protocol for a dermal carcinogenicity study,

based on the available information.
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Objective: To assess the carcinogenic potential of Lithol Rubine BK when applied dermally to

mice.

Materials:

Test substance: 1% aqueous suspension of Pigment Red 57 (calcium salt).

Test animals: 50 male and 50 female mice.

Application materials: Pipettes or similar devices for dermal application.

Procedure:

The dorsal skin of the mice is shaved prior to the initial application.

An approximately 50 mg/kg body weight application of the 1% aqueous suspension is

applied to the shaved skin of each mouse.

The application is left uncovered.

This procedure is repeated twice a week for a duration of 18 months.

The animals are monitored regularly for signs of tumor formation and other health effects.

At the end of the study period, a full histopathological examination is performed on the

animals.

Analytical Chemistry Applications
Analytical methods have been developed for the identification and quantification of Lithol

Rubine BK and its impurities in various products. These methods are essential for quality

control and regulatory compliance.

A key aspect of analyzing Lithol Rubine BK is the identification of subsidiary coloring matters.

The following workflow outlines a general procedure for this analysis.
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Sample Preparation

Extraction

Analysis

0.10 g of sample

Boil with 100 ml glacial acetic acid and 75 ml of 8 N HCl

Cool and transfer to a 1000 ml separatory funnel

Extract acidic solution with 150 ml of ether

Separate miscible solution by adding ~150 ml of water

Transfer lower layer to a second funnel and extract with 100 ml of ether

Combine ether extracts

Wash with 100 ml portions of water until washings are colorless

Further analysis of ether extract for subsidiary dyes

Click to download full resolution via product page

Caption: Workflow for the extraction of subsidiary coloring matters from Lithol Rubine BK.
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Column chromatography is another technique employed to assess the purity of Lithol Rubine

BK.

Procedure Outline:

Eluant Preparation: Prepare an appropriate eluant, such as 10% ammonium sulfate.

Cellulose Slurry: Add 100 ml of the eluant to 5 g of cellulose, stir, allow to settle, and decant.

Sample Preparation:

Place 0.100 g of the color sample in a beaker.

Add 5 ml of ethanol and stir to ensure complete wetting.

Transfer the 5 g of prepared cellulose to the beaker.

Add 10 g of ammonium sulfate and stir thoroughly.

Column Packing: Transfer the mixture to a chromatography column.

Elution: Rinse the beaker with 25 ml of eluant and add the rinse to the column. Proceed with

the chromatographic separation.

Conclusion
The historical application of Lithol Rubine BK in science has been predominantly in the realms

of toxicology and analytical chemistry, driven by its widespread use in consumer and industrial

products. While it does not have a history as a primary research tool in fields like histology or

cell biology, the scientific studies dedicated to its safety assessment and chemical analysis

provide valuable data for researchers in toxicology, regulatory science, and analytical

chemistry. The methodologies developed for its analysis are indicative of the rigorous scientific

scrutiny applied to commercial color additives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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